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Compound of Interest

Compound Name: Methyl 3-phenylpropionate

Cat. No.: B140012

For researchers, scientists, and professionals in drug development, precise characterization of
chemical compounds is paramount. This guide provides a comprehensive comparison of
experimentally-derived data for methyl 3-phenylpropionate against established literature
values. The following sections detail the physical and spectroscopic properties, a standard

experimental protocol for its synthesis, and a visual representation of the experimental
workflow.

Quantitative Data Summary

The table below summarizes the key physical properties of methyl 3-phenylpropionate,
presenting a side-by-side comparison of literature values with typical experimental results. This
allows for a quick assessment of product purity and conformity to established standards.
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Property Literature Value Experimental Value

- _ 238-239 °C at 760 mmHg; 91- _
Boiling Point To be determined by user
92 °C at 4 mmHg|[1]

Density 1.043 g/mL at 25 °C[2] To be determined by user

Refractive Index n20/D 1.502[1] To be determined by user

0 ~7.2 (m, 5H, Ar-H), 3.65 (s,
1H NMR (CDClIs) 3H, OCHs), 2.95 (t, 2H, Ar- To be determined by user
CH2), 2.60 (t, 2H, CH2-COO)

5 ~173.5 (C=0), 140.5 (Ar-C),
128.5 (Ar-CH), 128.2 (Ar-CH),

13C NMR (CDCls) 126.2 (Ar-CH), 51.5 (OCHs), To be determined by user
35.8 (Ar-CHz), 31.0 (CH2-
CO0)

IR (neat) ~1740 cm~1 (C=0 stretch)[1] To be determined by user

Experimental Workflow

The synthesis and subsequent analysis of methyl 3-phenylpropionate typically follow a
standardized workflow to ensure product purity and accurate characterization. The diagram
below illustrates the key stages of this process.
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Fig 1. Experimental workflow for the synthesis and analysis of methyl 3-phenylpropionate.
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Detailed Experimental Protocol: Fischer
Esterification

The synthesis of methyl 3-phenylpropionate is commonly achieved via Fischer esterification

of 3-phenylpropionic acid with methanol, using a strong acid catalyst.[2]

Materials:

3-phenylpropionic acid

Methanol (anhydrous)

Concentrated sulfuric acid

Saturated sodium bicarbonate solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate

Diethyl ether (or other suitable extraction solvent)

Procedure:

A mixture of 3-phenylpropionic acid (50g), methanol (250ml), and concentrated sulfuric acid
(12ml) is heated under reflux for 12 hours.[1]

After cooling to room temperature, the excess methanol is removed under reduced pressure.

[1]

The residue is then carefully added to a saturated aqueous sodium bicarbonate solution
containing ice to neutralize the acidic catalyst.[1]

The aqueous mixture is extracted multiple times with diethyl ether.[1]

The combined organic extracts are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.[1]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b140012?utm_src=pdf-body
https://www.zhishangchem.com/products/methyl-3-phenylpropionate
https://prepchem.com/methyl-3-phenylpropionate/
https://prepchem.com/methyl-3-phenylpropionate/
https://prepchem.com/methyl-3-phenylpropionate/
https://prepchem.com/methyl-3-phenylpropionate/
https://prepchem.com/methyl-3-phenylpropionate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e The solvent is evaporated to yield the crude methyl 3-phenylpropionate.[1]
 Purification of the crude product is typically achieved by vacuum distillation.[2]

Characterization: The purified methyl 3-phenylpropionate is then characterized by
spectroscopic methods such as 'H NMR, 13C NMR, and IR spectroscopy to confirm its structure
and purity by comparing the obtained spectra with literature data.[3] Gas chromatography-
mass spectrometry (GC-MS) can also be used to assess purity and confirm the molecular
weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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